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Compound of Interest

Compound Name: Fmoc-Thr-OBu-t

Cat. No.: B038694 Get Quote

Technical Data for Fmoc-Thr(tBu)-OH
For researchers, scientists, and professionals in drug development, precise identification and

characterization of reagents are paramount. This document provides core technical

specifications for Fmoc-Thr(tBu)-OH, a commonly used amino acid derivative in solid-phase

peptide synthesis.

Compound Identification and Properties
The following table summarizes the key quantitative data for Fmoc-Thr(tBu)-OH.

Parameter Value Reference

CAS Number 71989-35-0 [1][2][3][4][5]

Molecular Weight 397.46 g/mol [1][2]

Molecular Formula C₂₃H₂₇NO₅ [1][2]

Fmoc-Thr(tBu)-OH is a threonine derivative where the amino group is protected by a

fluorenylmethyloxycarbonyl (Fmoc) group, and the side-chain hydroxyl group is protected by a

tert-butyl (tBu) group.[3] This dual protection strategy is fundamental in Fmoc-based peptide

synthesis protocols. The tert-butyl protecting group on the side chain is stable under the mild

basic conditions used for Fmoc group removal but can be cleaved using trifluoroacetic acid

(TFA) during the final cleavage of the peptide from the resin.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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